![molecular formula C17H19FN4O2S B5547413 N-{2-[(4-fluorophenyl)sulfonyl]ethyl}-5-isopropylpyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B5547413.png)
N-{2-[(4-fluorophenyl)sulfonyl]ethyl}-5-isopropylpyrazolo[1,5-a]pyrimidin-7-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidines, including compounds similar to "N-{2-[(4-fluorophenyl)sulfonyl]ethyl}-5-isopropylpyrazolo[1,5-a]pyrimidin-7-amine", often involves multi-step chemical reactions. For instance, Ivachtchenko et al. (2013) described the synthesis of new 3-(arylsulfonyl)-2-(methylthio)pyrazolo[1,5-a]pyrimidines with a substituent amino group in the 7 position, showcasing the complexity of synthesizing such compounds and their derivatives (Ivachtchenko et al., 2013).
Molecular Structure Analysis
The molecular structure of compounds in the pyrazolo[1,5-a]pyrimidine series, including our compound of interest, has been determined through various methods, including crystallography. Wu et al. (2005) detailed the molecular structures of related compounds, emphasizing the importance of intramolecular hydrogen bonds in stabilizing the molecule's structure (Wu et al., 2005).
Chemical Reactions and Properties
Pyrazolo[1,5-a]pyrimidines undergo various chemical reactions, contributing to their diverse biological activities. Ivachtchenko et al. (2011) discussed the synthesis and structure-activity relationships of 3-arylsulfonyl-pyrazolo[1,5-a]pyrimidines as potent serotonin 5-HT6 receptor antagonists, indicating the significant impact of chemical modifications on their biological properties (Ivachtchenko et al., 2011).
Scientific Research Applications
Antibacterial Properties
Researchers have synthesized novel heterocyclic compounds containing a sulfonamido moiety, demonstrating significant antibacterial activities. These compounds, derived from precursor ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate, showed promising results against multiple bacterial strains, highlighting the potential of such structures in developing new antibacterial agents (Azab, Youssef, & El‐Bordany, 2013).
Anticancer and Anti-inflammatory Applications
The synthesis of precursors 4-(4-fluorophenyl)-6-isopropyl-2-(methylsulfonyl) pyrimidine-5-carbohydrazides led to the discovery of novel pyrazole carbaldehyde derivatives with significant antioxidant, anti-breast cancer, and anti-inflammatory properties. These derivatives were found to inhibit key enzymes responsible for inflammation and breast cancer, demonstrating the compound's versatility in medicinal chemistry applications (Thangarasu, Manikandan, & Thamaraiselvi, 2019).
Antimicrobial Coatings and Additives
A study explored the incorporation of heterocyclic compounds containing the pyrazolo[1,5-a]pyrimidine structure into polyurethane varnishes and printing ink paste for antimicrobial surface coatings. These compounds exhibited excellent antimicrobial effects against various microbial strains, suggesting their utility in enhancing the antimicrobial properties of surface coatings and inks (El‐Wahab, Saleh, Zayed, El-Sayed, & Assaker, 2015).
Molecular Probes and Pharmaceutical Probes
Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives have been identified as high-affinity and selective antagonists for the human A2A adenosine receptor. These compounds serve as potent pharmacological probes for studying receptor interactions, highlighting the compound's importance in drug discovery and molecular biology research (Kumar et al., 2011).
Synthesis and Evaluation of Antimicrobial Agents
Novel pyrazolo[1,5-a]pyrimidine derivatives incorporating phenylsulfonyl moiety have been synthesized and evaluated for their antimicrobial activities. Some of these derivatives showed activity surpassing that of reference drugs, indicating their potential as new antimicrobial agents (Alsaedi, Farghaly, & Shaaban, 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(4-fluorophenyl)sulfonylethyl]-5-propan-2-ylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN4O2S/c1-12(2)15-11-17(22-16(21-15)7-8-20-22)19-9-10-25(23,24)14-5-3-13(18)4-6-14/h3-8,11-12,19H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVLBLZKWYJNQLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC2=CC=NN2C(=C1)NCCS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[(4-fluorophenyl)sulfonyl]ethyl}-5-isopropylpyrazolo[1,5-a]pyrimidin-7-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.